Cas no 1368465-63-7 (Benzenamine, N-methyl-4-(4-methyl-2-pyrimidinyl)-)

• Product Name: Benzenamine, N-methyl-4-(4-methyl-2-pyrimidinyl)-
• CAS No: 1368465-63-7
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5272855
• Update Time: 2025-05-22

Benzenamine, N-methyl-4-(4-methyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-4-(4-methyl-2-pyrimidinyl)-

• Inchi： 1S/C12H13N3/c1-9-7-8-14-12(15-9)10-3-5-11(13-2)6-4-10/h3-8,13H,1-2H3
• InChI Key： KMAIFHAJYRTXBT-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(C2=NC=CC(C)=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Benzenamine, N-methyl-4-(4-methyl-2-pyrimidinyl)-

Benzenamine, N-methyl-4-(4-methyl-2-pyrimidinyl)- (CAS No. 1368465-63-7)

The compound Benzenamine, N-methyl-4-(4-methyl-2-pyrimidinyl)- (CAS No. 1368465-63-7) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a benzene ring with a pyrimidine moiety and an N-methyl group. The benzene ring serves as the central aromatic system, while the pyrimidine ring introduces heterocyclic properties, enhancing the compound's versatility in chemical reactions and applications.

Recent studies have highlighted the potential of Benzenamine, N-methyl-4-(4-methyl-2-pyrimidinyl)- in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The N-methyl group plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for medicinal chemistry research.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis pathway depends on the desired purity and scalability of the process. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production of this compound, ensuring high yields and minimal by-products.

The structural features of Benzenamine, N-methyl-4-(4-methyl-2-pyrimidinyl)- make it highly suitable for applications in materials science. For instance, its aromaticity and heterocyclic functionality enable it to serve as a building block for advanced materials such as organic semiconductors and functional polymers. Recent advancements in nanotechnology have leveraged this compound to develop novel materials with enhanced electronic properties.

From an environmental perspective, the compound has been studied for its biodegradability and ecological impact. Research indicates that under specific conditions, Benzenamine, N-methyl-4-(4-methyl-2-pyrimidinyl)- can undergo enzymatic degradation, reducing its persistence in aquatic environments. This finding is crucial for industries aiming to adopt greener chemical practices and minimize environmental footprint.

In conclusion, Benzenamine, N-methyl-4-(4-methyl-2-pyrimidinyl)- (CAS No. 1368465-63-7) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it a valuable tool in drug discovery, material development, and environmental studies. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.